tert-butyl 2-ethynyl-1H-pyrrole-1-carboxylate

• IUPAC Name: tert-butyl 2-ethynylpyrrole-1-carboxylate
• InChI: InChI=1S/C11H13NO2/c1-5-9-7-6-8-12(9)10(13)14-11(2,3)4/h1,6-8H,2-4H3
• InChI Key: BXYGCGZVOKUUCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC=C1C#C
• Molecular Formula: C11H13NO2
• DSSTOX Substance ID: DTXSID00652588
• Molecular Weight: 191.23 g/mol
• CAS RN: 467435-75-2

Description

“tert-butyl 2-ethynyl-1H-pyrrole-1-carboxylate” is a chemical compound with the CAS Number: 467435-75-2. It has a molecular weight of 191.23. The IUPAC name for this compound is tert-butyl 2-ethynyl-1H-pyrrole-1-carboxylate.

Molecular Structure Analysis

The InChI code for “tert-butyl 2-ethynyl-1H-pyrrole-1-carboxylate” is 1S/C11H13NO2/c1-5-9-7-6-8-12 (9)10 (13)14-11 (2,3)4/h1,6-8H,2-4H3. This code provides a unique representation of the molecular structure.

Scientific Research Applications

Chiral Bipyrrole Synthesis

A study by Skowronek and Lightner (2003) discusses the synthesis of a chiral 3,3′-di-tert-butyl-2,2′-bipyrrole from ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate. The synthesis demonstrates the axial chirality and restricted rotation about the bipyrrole bond due to the tert-butyl groups, indicating the compound's potential utility in creating chiral materials or as a chiral selector in chromatographic processes. This research underscores the versatility of pyrrole derivatives in synthesizing complex chiral structures Skowronek & Lightner, 2003.

Organocatalysis and Novel Pyrrole Derivatives

Research by Hozjan et al. (2023) demonstrates the organocatalyzed synthesis of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate. This study showcases the potential of using tert-butyl pyrrole derivatives as intermediates in synthesizing complex organic molecules, highlighting the importance of such compounds in medicinal chemistry and drug design Hozjan et al., 2023.

Regio-selective Synthesis

Nguyen et al. (2009) report on the regio-selective synthesis of novel 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid, using the tert-butyl moiety to direct selective substitutions. This work illustrates the strategic use of tert-butyl pyrrole derivatives in achieving specific molecular architectures, crucial for developing targeted chemical probes or pharmaceuticals Nguyen et al., 2009.

Advanced Material Synthesis

A study by Dolbier et al. (2009) describes the synthesis of SF5-substituted pyrrole carboxylic acid esters, including tert-butyl pyrrole derivatives. This research opens pathways for creating materials with potential applications in electronics and photonics, where the unique properties of SF5 groups, such as high electronegativity and stability, are advantageous Dolbier et al., 2009.

Catalysis and Coordination Chemistry

Smaliy et al. (2016) developed a method for the phosphanylation of 1-tert-butyl-1H-pyrrole, leading to 3,4-bis(dibromophosphanyl)-1H-pyrrole derivatives. These compounds are pivotal in coordination chemistry and catalysis, indicating the role of tert-butyl pyrrole derivatives in facilitating the synthesis of complex inorganic and organometallic compounds Smaliy et al., 2016.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of ß-aryl-gaba analogues , suggesting potential interaction with GABA receptors.

Mode of Action

Based on its potential use in the synthesis of ß-aryl-gaba analogues , it may interact with GABA receptors, influencing neurotransmission.